Cas no 81541-84-6 (1-Nonanol, 9-nitro-)

• Product Name: 1-Nonanol, 9-nitro-
• CAS No: 81541-84-6
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD32642352
• CID: 703759
• PubChem ID: 22000519
• Update Time: 2025-09-18

1-Nonanol, 9-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanol, 9-nitro-
• 9-nitrononan-1-ol
• 81541-84-6
• SY266579
• DTXSID10621381
• MFCD32642352
• 9-nitro-1-nonanol

• MDL： MFCD32642352
• Inchi： 1S/C9H19NO3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h11H,1-9H2
• InChI Key： SLLKICYJHPXTNM-UHFFFAOYSA-N
• SMILES： OCCCCCCCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų